Atr-IN-20

• Molecular Formula: C29H31N5O4S
• Molecular Weight: 545.7 g/mol
• InChI: InChI=1S/C29H31N5O4S/c1-18-17-38-14-13-33(18)27-23-16-34(28(35)19-7-5-8-20(15-19)39(4,36)37)29(2,3)25(23)31-26(32-27)22-9-6-10-24-21(22)11-12-30-24/h5-12,15,18,30H,13-14,16-17H2,1-4H3/t18-/m1/s1
• InChIKey: LKHMVKNMSWRHJH-GOSISDBHSA-N

ATR-IN-20 Preclinical Profile

ATR-IN-20 (CAS 3012609-63-8) is a small-molecule inhibitor of the ataxia telangiectasia and Rad3-related (ATR) kinase, a central regulator of the DNA damage response (DDR) [1]. It belongs to the fused pyrimidine class and has been characterized as a potent ATR inhibitor with an IC50 of 3 nM in biochemical assays [1]. The compound exhibits inhibitory activity against mTOR (IC50 18 nM) and demonstrates selectivity over related PIKK family kinases PI3Kα (IC50 100 nM), ATM (IC50 100 nM), and DNA-PK (IC50 662 nM) [1]. Preclinical studies have reported oral bioavailability (F=30%) in Sprague-Dawley rats and synergistic activity with DNA-damaging chemotherapeutics in cell line models [1].

ATR kinase inhibition study fit

DNA damage response (DDR) pathway research

PIKK family selectivity assay context

mTOR, ATM, DNA-PK, PI3Kα profiling

Oral exposure model context

In vivo pharmacology without IV formulation

• [1] Qi, Y., et al. Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design. European Journal of Medicinal Chemistry, 2022, 246, 114945. View Source

Why ATR-IN-20 Cannot Be Substituted

ATR inhibitors within the same preclinical or clinical class exhibit substantial variability in potency, PIKK family selectivity, cellular antiproliferative activity, and pharmacokinetic properties, directly impacting experimental outcomes and translational relevance. For example, clinical-stage inhibitors such as ceralasertib (AZD6738), elimusertib (BAY1895344), and camonsertib (RP-3500) display ATR IC50 values ranging from 0.074 nM to 4 nM and mTOR selectivity ratios spanning from 1.3× to >2000× [1][2]. Even among structurally related tool compounds, differences in kinase inhibition profile, CYP liability, and oral bioavailability can alter the observed therapeutic window or combination synergy [1][3]. Consequently, substituting ATR-IN-20 with another ATR-targeting agent without accounting for its specific potency (3 nM ATR IC50), selectivity profile (mTOR IC50 18 nM; ATM IC50 100 nM), and PK profile (F=30%) may compromise data reproducibility and invalidate cross-study comparisons. The quantitative evidence detailed below defines the precise performance boundaries that distinguish ATR-IN-20 from its closest alternatives.

Potency & selectivity mismatch

ATR IC50 and PIKK selectivity profiles vary widely across tool and clinical-stage inhibitors, limiting direct replacement without re-characterization.

mTOR co-inhibition context

Dual ATR/mTOR inhibition level may differ, potentially altering cell-cycle and growth-signaling endpoints.

PK and CYP profile shift

Oral bioavailability and CYP inhibition differ among ATR inhibitors, requiring PK/PD model re-validation.

• [1] Ngoi, N. Y. L., et al. ATR inhibitors in cancer therapy: Current status and future directions. Signal Transduction and Targeted Therapy, 2023, 8, 381. View Source
• [2] Barnieh, F. M., et al. Targeting the DNA Damage Response: ATR Inhibitors in Clinical Development. Pharmaceuticals, 2024, 17(7), 933. View Source
• [3] Qi, Y., et al. Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design. European Journal of Medicinal Chemistry, 2022, 246, 114945. View Source

ATR-IN-20 Evidence Guide

ATR Inhibition Potency Comparison

ATR-IN-20 exhibits an ATR IC50 of 3 nM in biochemical assays [1]. This potency positions ATR-IN-20 as an intermediate-potency ATR inhibitor relative to clinical-stage compounds. Berzosertib (VX-970/M6620) displays an ATR IC50 of 0.17 nM, ceralasertib (AZD6738) 4 nM, elimusertib (BAY1895344) 7 nM, and camonsertib (RP-3500) 1 nM, all measured in in vitro activity assays [2]. ATR-IN-20 demonstrates approximately 17-fold lower potency than berzosertib, comparable potency to ceralasertib (4 nM vs 3 nM), and approximately 2- to 3-fold lower potency than camonsertib and elimusertib.

ATR IC50 Profile

Reported

3 nM

vs. berzosertib 0.17 nM · ceralasertib 4 nM · elimusertib 7 nM · camonsertib 1 nM

Supports intermediate-potency ATR inhibition study fit

Cross-study comparison; assay conditions may differ

Evidence Dimension	ATR kinase inhibition IC50
Target Compound Data	3 nM
Comparator Or Baseline	Berzosertib (VX-970/M6620): 0.17 nM; Ceralasertib (AZD6738): 4 nM; Elimusertib (BAY1895344): 7 nM; Camonsertib (RP-3500): 1 nM
Quantified Difference	~17× less potent than berzosertib; comparable to ceralasertib (4 nM vs 3 nM); ~2-3× less potent than camonsertib and elimusertib
Conditions	In vitro biochemical kinase activity assays; ATR HeLa IC50 for clinical-stage inhibitors; reported IC50 for ATR-IN-20

Why This Matters

For studies requiring moderate ATR inhibition to avoid complete pathway suppression or for benchmarking against ceralasertib-like activity, ATR-IN-20 offers a potency window that may reduce on-target toxicity while maintaining efficacy.

• [1] Qi, Y., et al. Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design. European Journal of Medicinal Chemistry, 2022, 246, 114945. View Source
• [2] Ngoi, N. Y. L., et al. ATR inhibitors in cancer therapy: Current status and future directions. Signal Transduction and Targeted Therapy, 2023, 8, 381. View Source

Kinase Selectivity and mTOR Co-Inhibition

ATR-IN-20 inhibits mTOR with an IC50 of 18 nM and demonstrates selectivity over PI3Kα (IC50 100 nM, ~33×), ATM (IC50 100 nM, ~33×), and DNA-PK (IC50 662 nM, ~220×) [1]. In comparison, clinical-stage ATR inhibitors display a broad range of mTOR selectivity: berzosertib shows only 1.3× selectivity (mTOR IC50 ~96 nM), ceralasertib ~6×, elimusertib ~35×, camonsertib ~27×, and ATRN-119 >2000× [2]. ATR-IN-20 thus exhibits a balanced selectivity profile with moderate mTOR co-inhibition, a feature that may be advantageous for tumors with dual ATR/mTOR dependency but may introduce mTOR-related off-target effects.

Selectivity vs mTOR

Reported

mTOR IC50 18 nM (~6×)

Berzosertib ~1.3× · ceralasertib ~6× · elimusertib ~35× · camonsertib ~27× · ATRN-119 >2000×

Balanced selectivity for dual-pathway DDR/mTOR research

HeLa cell-based selectivity; off-target interpretation context

Evidence Dimension	Selectivity vs mTOR (fold over ATR IC50) and related PIKK kinases
Target Compound Data	mTOR IC50 18 nM (~6× selectivity over ATR); PI3Kα IC50 100 nM; ATM IC50 100 nM; DNA-PK IC50 662 nM
Comparator Or Baseline	Berzosertib: ~1.3×; Ceralasertib: ~6×; Elimusertib: ~35×; Camonsertib: ~27×; ATRN-119: >2000×
Quantified Difference	ATR-IN-20 shows mTOR selectivity (~6×) comparable to ceralasertib (6×), lower than elimusertib (35×) and camonsertib (27×), and significantly lower than ATRN-119 (>2000×).
Conditions	Biochemical kinase inhibition assays; HeLa cell-based mTOR selectivity for clinical-stage compounds

Why This Matters

Researchers requiring a tool compound with minimal mTOR co-inhibition should consider ATRN-119 (>2000×) or elimusertib (35×); ATR-IN-20 is better suited for models where mTOR inhibition contributes to efficacy or where ceralasertib-like selectivity is desired.

• [1] Qi, Y., et al. Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design. European Journal of Medicinal Chemistry, 2022, 246, 114945. View Source
• [2] Barnieh, F. M., et al. Targeting the DNA Damage Response: ATR Inhibitors in Clinical Development. Pharmaceuticals, 2024, 17(7), 933. View Source

Antiproliferative Activity in ATM-Deficient Cells

ATR-IN-20 displays strong monotherapy efficacy in ATM kinase-deficient tumor cell lines LoVo, SW620, and OVCAR-3 with IC50 values of 0.040 μM, 0.095 μM, and 0.098 μM, respectively [1]. This synthetic lethal activity in ATM-deficient models is a hallmark of ATR inhibitors. For reference, clinical-stage ATR inhibitors exhibit the following LoVo antiproliferative IC50 values: elimusertib (BAY1895344) 0.027 μM, camonsertib (RP-3500) 0.028 μM, gartisertib (M4344/VX-803) 0.086 μM, and ceralasertib (AZD6738) 0.377 μM [2]. ATR-IN-20 demonstrates superior LoVo antiproliferative potency compared to ceralasertib (0.040 μM vs 0.377 μM, ~9× more potent) and gartisertib (0.040 μM vs 0.086 μM, ~2× more potent), and is comparable to elimusertib and camonsertib (0.027-0.028 μM vs 0.040 μM).

LoVo Cell IC50

Reported

0.040 μM

Elimusertib 0.027 · camonsertib 0.028 · gartisertib 0.086 · ceralasertib 0.377 μM

Supports ATM-deficient model antiproliferative endpoint review

Cell viability assay; model-specific response context

Evidence Dimension	Antiproliferative IC50 in ATM-deficient LoVo colorectal cancer cells
Target Compound Data	LoVo IC50 = 0.040 μM; SW620 IC50 = 0.095 μM; OVCAR-3 IC50 = 0.098 μM
Comparator Or Baseline	Elimusertib: 0.027 μM; Camonsertib: 0.028 μM; Gartisertib: 0.086 μM; Ceralasertib: 0.377 μM
Quantified Difference	~9× more potent than ceralasertib; ~2× more potent than gartisertib; comparable to elimusertib and camonsertib
Conditions	ATM kinase-deficient LoVo cell line; cell viability/proliferation assay

Why This Matters

For researchers utilizing LoVo or other ATM-deficient models, ATR-IN-20 provides antiproliferative potency approaching that of clinical-stage inhibitors elimusertib and camonsertib, while offering a structurally distinct chemotype that may avoid compound-specific resistance mechanisms.

• [1] Qi, Y., et al. Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design. European Journal of Medicinal Chemistry, 2022, 246, 114945. View Source
• [2] Barnieh, F. M., et al. Targeting the DNA Damage Response: ATR Inhibitors in Clinical Development. Pharmaceuticals, 2024, 17(7), 933. View Source

Oral Bioavailability and Pharmacokinetics

ATR-IN-20 demonstrates an oral bioavailability (F) of 30.0% in Sprague-Dawley rats following oral administration, with high permeability (Papp A→B = 8.23 × 10⁻⁶ cm/s) and acceptable plasma protein binding [1]. For reference, ceralasertib (AZD6738) is also orally bioavailable and has entered Phase 2/3 clinical trials, while berzosertib is administered intravenously [2]. Although direct bioavailability comparisons are limited, the 30% F value of ATR-IN-20 supports its utility as an orally active tool compound for in vivo pharmacology studies without requiring specialized IV formulations. In vitro CYP inhibition profiling indicates weak or no inhibition of CYP1A2, CYP2C9, and CYP2D6 (IC50 > 10 μM), with weak inhibition of CYP2C19 and CYP3A4 (IC50 ~1 μM), suggesting low risk of drug-drug interactions mediated by CYP1A2, CYP2C9, and CYP2D6 [1].

Oral Bioavailability

Reported

F = 30%

High permeability (Papp 8.23×10⁻⁶ cm/s)

Supports oral in vivo pharmacology study design

CYP2C19/CYP3A4 weak inhibition; CYP1A2/2C9/2D6 >10 μM

Evidence Dimension	Oral bioavailability (F%) and CYP liability
Target Compound Data	F = 30.0%; CYP2C19/CYP3A4 IC50 ~1 μM; CYP1A2/2C9/2D6 IC50 >10 μM
Comparator Or Baseline	Ceralasertib: oral clinical candidate; Berzosertib: IV administration only
Quantified Difference	ATR-IN-20 provides oral dosing capability with moderate bioavailability (30%), enabling in vivo PK/PD studies without IV formulation requirements.
Conditions	Sprague-Dawley rats; 1 mg/kg IV and oral administration; CYP inhibition assays

Why This Matters

The oral bioavailability of ATR-IN-20 simplifies in vivo experimental workflows and reduces animal stress compared to IV-dosed alternatives like berzosertib. The favorable CYP inhibition profile supports combination studies with standard-of-care chemotherapeutics metabolized via CYP1A2, CYP2C9, or CYP2D6.

• [1] Qi, Y., et al. Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design. European Journal of Medicinal Chemistry, 2022, 246, 114945. View Source
• [2] Ngoi, N. Y. L., et al. ATR inhibitors in cancer therapy: Current status and future directions. Signal Transduction and Targeted Therapy, 2023, 8, 381. View Source

ATR-IN-20 Research Applications

Synthetic Lethality in ATM-Deficient Solid Tumors

ATR-IN-20 demonstrates potent antiproliferative activity in ATM-deficient LoVo (IC50 0.040 μM), SW620 (0.095 μM), and OVCAR-3 (0.098 μM) cell lines [1]. Its potency in LoVo cells (~9× more potent than ceralasertib) and favorable oral bioavailability (F=30%) make it suitable for in vivo xenograft or PDX studies evaluating synthetic lethality in ATM-mutant colorectal, ovarian, or other solid tumors. Researchers can leverage its moderate mTOR co-inhibition (~6× selectivity) to investigate dual-pathway effects in tumors with PI3K/mTOR pathway alterations.

Combination with DNA-Damaging Chemotherapeutics

The Qi et al. study reports synergistic activity when ATR-IN-20 is combined with AZD-1390 (ATM inhibitor), cisplatin, oxaliplatin, and olaparib across multiple cell lines [1]. ATR-IN-20's favorable CYP profile (weak inhibition of CYP1A2, CYP2C9, CYP2D6) reduces the risk of confounding drug-drug interactions in combination PK/PD studies [1]. This positions ATR-IN-20 as a preferred tool compound for evaluating ATR inhibitor + chemotherapy/radiotherapy combinations, particularly in models of colorectal, lung, breast, and ovarian cancer.

Benchmarking with Defined Kinase Selectivity

With an ATR IC50 of 3 nM, ATR-IN-20 occupies a middle ground between ultra-potent clinical inhibitors (e.g., berzosertib 0.17 nM) and less potent tool compounds [1][2]. This potency window allows researchers to avoid complete pathway shutdown that may trigger compensatory resistance mechanisms. Its selectivity profile—mTOR IC50 18 nM (~6×), PI3Kα 100 nM, ATM 100 nM, DNA-PK 662 nM [1]—provides a well-characterized off-target fingerprint that can be accounted for in mechanistic studies, unlike many preclinical tool compounds lacking comprehensive selectivity data.

Oral Dosing for Chronic DDR Modulation

The 30% oral bioavailability in rats [1] supports chronic oral dosing regimens in mouse or rat tumor models, avoiding the need for continuous IV infusion required by berzosertib [2]. This enables long-term efficacy and tolerability studies, as well as investigation of acquired resistance mechanisms under sustained ATR inhibition. The compound's high permeability (Papp 8.23 × 10⁻⁶ cm/s) [1] also suggests good absorption characteristics for oral formulation development.

Application

Selection Property

Validation Focus

ATM-deficient cell model studies

Antiproliferative endpoint context

Cell viability assay review

Chemotherapy combination screening

Synergy screening context

Combination index endpoint review

PIKK family selectivity benchmarking

Kinase selectivity profile

Off-target kinase panel review

Oral in vivo pharmacology models

Oral exposure and CYP profile

PK/PD model validation

• [1] Qi, Y., et al. Discovery of novel 7,7-dimethyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidines as ATR inhibitors based on structure-based drug design. European Journal of Medicinal Chemistry, 2022, 246, 114945. View Source
• [2] Ngoi, N. Y. L., et al. ATR inhibitors in cancer therapy: Current status and future directions. Signal Transduction and Targeted Therapy, 2023, 8, 381. View Source